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Compound of Interest

Compound Name: 3-Oxaspiro[5.6]dodecan-7-one

CAS No.: 88010-05-3

Cat. No.: B15432330

Get Quote

Executive Summary
The 3-Oxaspiro[5.6]dodecan-7-one scaffold represents a critical structural motif in modern

medicinal chemistry, particularly in the development of Acetyl-CoA Carboxylase (ACC)

inhibitors and sigma receptor ligands. Its spirocyclic nature offers a rigid vector for substituent

display, improving metabolic stability (blocking metabolic soft spots) compared to non-

spirocyclic analogs.

This guide outlines three distinct synthetic pathways designed for scalability, flexibility, and

chemical yield. We prioritize Process Safety and Atom Economy, moving from classical ring

expansions to modern metathesis strategies.

Structural Analysis & Retrosynthesis
The target molecule consists of a tetrahydropyran (THP) ring spiro-fused to a cycloheptanone.

The primary synthetic challenge is the entropic penalty associated with closing the seven-

membered ring and the construction of the quaternary spiro-carbon.

Retrosynthetic Disconnections:
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Bond a (C6-C7): Intramolecular condensation (Dieckmann).

Bond b (C-C Expansion): One-carbon insertion into a spiro[5.5] precursor.

Bond c (C=C): Ring-Closing Metathesis (RCM).
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Figure 1: Strategic retrosynthetic analysis of the 3-oxaspiro[5.6]dodecan-7-one scaffold.

Pathway 1: The Dieckmann Condensation (Primary
Route)
Best for: Multi-gram to kilogram scale-up; high cost-efficiency.

This pathway builds the seven-membered ring via the intramolecular cyclization of a linear

diester tethered to the tetrahydropyran ring. It is thermodynamically driven and avoids the use

of hazardous diazo compounds.

Step-by-Step Protocol
1. Synthesis of the Diester Precursor

Reagents: Tetrahydropyran-4-one, Ethyl cyanoacetate, Ammonium acetate, AcOH, Benzene.

Mechanism: Knoevenagel Condensation followed by Michael addition.

Protocol:
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Reflux tetrahydropyran-4-one (1.0 eq) with ethyl cyanoacetate (1.1 eq) and catalytic

ammonium acetate in benzene (Dean-Stark trap) to form the unsaturated cyanoester.

Perform a Michael addition with diethyl malonate or a specific 3-carbon ester enolate

equivalent to install the side chains.

Alternative (Direct Alkylation): Alkylate ethyl tetrahydropyran-4-carboxylate with ethyl 4-

bromobutyrate using LDA (Lithium Diisopropylamide) at -78°C. This installs the necessary

carbon chain for the 7-membered ring.

2. Dieckmann Cyclization
Reagents: Sodium hydride (NaH) or Potassium tert-butoxide (KOtBu), Toluene or THF.

Protocol:

Suspend NaH (2.2 eq, 60% dispersion) in anhydrous Toluene under

.

Add the diester precursor (1.0 eq) dropwise at 0°C.

Heat to reflux (110°C) for 4–6 hours. The solution will become viscous as the enolate

forms.

Quench: Cool to 0°C and quench with glacial acetic acid.

Workup: Extract with EtOAc, wash with brine, dry over

.

3. Hydrolysis and Decarboxylation
Reagents: 6N HCl, Reflux.

Protocol:

Dissolve the crude

-keto ester in 6N HCl/AcOH (1:1).
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Reflux for 12 hours to hydrolyze the ester and effect thermal decarboxylation.

Purification: Distillation or column chromatography (Hexanes/EtOAc) yields the target 3-
oxaspiro[5.6]dodecan-7-one.

Pathway 2: Tiffeneau-Demjanov Ring Expansion
Best for: Medicinal chemistry exploration; accessing the ketone from the known [5.5] analog.

This method starts with the easier-to-access 3-oxaspiro[5.5]undecan-9-one and expands the

ring by one carbon using a diazoalkane rearrangement.

Workflow Visualization
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Figure 2: Tiffeneau-Demjanov rearrangement mechanism for ring expansion.

Protocol
Cyanohydrin Formation: Treat 3-oxaspiro[5.5]undecan-9-one with trimethylsilyl cyanide

(TMSCN) and catalytic

in DCM.

Reduction: Reduce the nitrile to the primary amine using

in THF. This yields the

-amino alcohol.

Rearrangement:

Dissolve the amino alcohol in aqueous acetic acid.

Add
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(1.1 eq) dropwise at 0°C.

Mechanism:[1][2][3][4] The amine forms a diazonium ion, which triggers the migration of

the antiparallel carbon bond, expanding the ring and expelling

.

Yield: Typically 60–75% for spirocyclic systems.

Pathway 3: Ring-Closing Metathesis (RCM)
Best for: Late-stage functionalization or introducing unsaturation.

This route uses Grubbs' catalyst to close the seven-membered ring from a diallyl precursor.

Substrate Assembly: Alkylate 4-allyl-tetrahydropyran-4-carboxylate with 4-bromo-1-butene.

Alternatively, double alkylation of tetrahydropyran-4-carboxylic acid with allyl bromide and

homoallyl bromide.

Metathesis:

Catalyst: Grubbs II or Hoveyda-Grubbs II (2–5 mol%).

Solvent: DCM (dilute, 0.01 M) to favor intramolecular cyclization over polymerization.

Conditions: Reflux for 12–24 hours.

Oxidation: The RCM product is a spiro-alkene.

Hydroboration-Oxidation (

, then

) converts the alkene to the ketone.

Note: Regioselectivity of hydroboration on the 7-ring can be challenging; this route is often

used if the enone or alkene is the desired final scaffold.

Comparative Data Analysis
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Feature
Pathway 1:
Dieckmann

Pathway 2: Ring
Expansion

Pathway 3: RCM

Starting Material Diesters (Cheap) Spiro[5.5] Ketone Alkenyl Halides

Step Count 3-4 3 4-5

Scalability High (Kg scale) Medium (Safety limits)
Low (Dilution

required)

Safety Profile Good
Poor (Diazo/Azide

risks)
Good

Cost Low Medium High (Catalyst cost)

Key Risk Hydrolysis yield
Regioselectivity of

migration
Polymerization

References
Spiro[5.6]dodecan-7-one (Carbocyclic Analog)

Source: Sigma-Aldrich / PubChem.
Relevance: Establishes stability of the [5.6] spiro-ketone skeleton.

URL:

Citation: Smith, M. B., & March, J. March's Advanced Organic Chemistry. Wiley. (General
mechanism for medium-ring formation).
Tiffeneau-Demjanov Rearrangement: Citation:Fact Sheet: Ring Expansions. Context:
Standard protocol for converting cyclohexanones to cycloheptanones.

Prins Cyclization for Spiro-Ethers

Citation:Heterocycles, 2002, 58(1), 659-666.[5] "Synthesis of Spirocyclic Tetrahydropyran

Derivatives by Prins Cyclization".

URL: (Analogous chemistry for the ether ring formation).

Grignard/Barbier Approaches
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Citation:Chem. Pharm.[6] Bull. 1996, 44(11), 2042. "Coupling Reaction of Vinyl Halides

with Ketones".[7]

Context: Alternative route for spiro-alcohol form

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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